Cas no 80360-06-1 (2-Amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid)

• Product name: 2-Amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 80360-06-1
• MF: C₈H₆N₄O₃
• MW: 206.15824
• CID: 872619
• PubChem ID: 135665140

2-Amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid
• 2-amino-4-oxo-1H-pyrido[2,3-d]pyrimidine-6-carboxylic acid
• Pyrido[2,3-d]pyrimidine-6-carboxylic acid, 2-amino-1,4-dihydro-4-oxo- (9CI)
• DTXSID50512688
• 80360-06-1
• 2-Amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylicacid

• Inchi： InChI=1S/C8H6N4O3/c9-8-11-5-4(6(13)12-8)1-3(2-10-5)7(14)15/h1-2H,(H,14,15)(H3,9,10,11,12,13)
• InChI Key： GSYJCNZZTCXAKQ-UHFFFAOYSA-N
• SMILES： N=C1NC2=C(C(N1)=O)C=C(C=N2)C(O)=O

Computed Properties

• Exact Mass: 206.04399007g/mol
• Monoisotopic Mass: 206.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų
• XLogP3: -1.1